6-methoxy-N-methyl-3'-(methylthio)biphenyl-3-carboxamide

• IUPAC Name: 4-methoxy-N-methyl-3-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C16H17NO2S/c1-17-16(18)12-7-8-15(19-2)14(10-12)11-5-4-6-13(9-11)20-3/h4-10H,1-3H3,(H,17,18)
• InChI Key: YGEWFRSBESSPCN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)OC)C2=CC(=CC=C2)SC
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

Research on compounds with similar structural features to "6-methoxy-N-methyl-3'-(methylthio)biphenyl-3-carboxamide" has been ongoing, with studies focusing on their synthesis, molecular structures, and various properties. These compounds are of interest due to their diverse chemical reactions and potential applications in various fields, excluding their use as drugs, which will not be covered here.

Synthesis Analysis

The synthesis of structurally related compounds involves several key steps, including the condensation of carboxylic acids and N,O-dimethylhydroxylamine hydrochloride to produce N-methoxy-N-methylamides, which are crucial intermediates in the synthesis of various compounds (Lee & Park, 2002). Another relevant synthesis involves the transformation of methyl or phenyl isothiocyanate and 1-lithiomethoxyallene, leading to compounds that demonstrate amino-imino tautomerism (Brandsma et al., 1998).

Molecular Structure Analysis

The molecular structure of related compounds has been extensively analyzed using techniques such as X-ray diffraction and Density Functional Theory (DFT) calculations. These studies reveal intricate details about the crystalline structure, geometrical parameters, and electronic properties, providing insights into the molecular conformation and stability of these compounds (Demir et al., 2015).

Chemical Reactions and Properties

The chemical properties of compounds similar to "6-methoxy-N-methyl-3'-(methylthio)biphenyl-3-carboxamide" involve various reactions, including cyclocondensation with bifunctional heteronucleophiles and regiospecific synthesis of heterocycles (Mahata et al., 2003). These reactions are significant for the synthesis of complex molecular structures with potential application in different areas of chemistry.

Physical Properties Analysis

The physical properties of compounds with similar structures, such as melting points, solubility, and thermal stability, have been characterized in several studies. For instance, novel pyrazole derivatives demonstrated thermal stability up to 190°C, with their physical stability assessed through various spectroscopic and analytical techniques (Kumara et al., 2018).

Chemical Properties Analysis

Chemical properties, including reactivity, potential for hydrogen bonding, and electrophilic and nucleophilic regions, have been explored through experimental and computational methods. These studies offer valuable information on the chemical behavior and interaction capabilities of these compounds, contributing to a deeper understanding of their potential uses and reactivity patterns (Demir et al., 2015).